Cas no 2166678-65-3 (3-(2,2-dimethoxyethyl)-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol)

• Product Name: 3-(2,2-dimethoxyethyl)-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol
• CAS No: 2166678-65-3
• MF: C₈H₁₁N₅O₂S
• MW: 241.270239114761
• CID: 5937101
• PubChem ID: 165960289
• Update Time: 2025-06-13

3-(2,2-dimethoxyethyl)-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethoxyethyl)-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol
• 2166678-65-3
• 3-(2,2-dimethoxyethyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine-7-thiol
• EN300-1582440

• Inchi： 1S/C8H11N5O2S/c1-14-5(15-2)3-13-7-6(11-12-13)8(16)10-4-9-7/h4-5H,3H2,1-2H3,(H,9,10,16)
• InChI Key： RYSVRCUAPBYTPT-UHFFFAOYSA-N
• SMILES： S=C1C2=C(NC=N1)N(CC(OC)OC)N=N2

Computed Properties

• Exact Mass: 241.06334578g/mol
• Monoisotopic Mass: 241.06334578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 106Ų

Additional information on 3-(2,2-dimethoxyethyl)-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol

Research Briefing on 3-(2,2-dimethoxyethyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine-7-thiol (CAS: 2166678-65-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the growing interest in heterocyclic compounds, particularly those containing triazolopyrimidine scaffolds. Among these, 3-(2,2-dimethoxyethyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine-7-thiol (CAS: 2166678-65-3) has emerged as a promising candidate for various therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound, with its unique triazolopyrimidine core and thiol functionality, has been investigated for its role in modulating key biological targets. Recent studies have demonstrated its efficacy as a potent inhibitor of certain enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound exhibits significant inhibitory activity against protein kinases, suggesting its potential as a lead compound for cancer therapy. The study employed a combination of in vitro assays and molecular docking simulations to elucidate the binding mechanisms and structure-activity relationships.

In addition to its kinase inhibitory properties, 3-(2,2-dimethoxyethyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine-7-thiol has also been explored for its antimicrobial potential. A recent preprint on bioRxiv reported its effectiveness against drug-resistant bacterial strains, particularly those expressing extended-spectrum beta-lactamases (ESBLs). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses. These findings open new avenues for the development of novel antibiotics targeting multidrug-resistant pathogens.

The synthetic routes to this compound have also seen refinements in recent years. A 2022 patent application (WO2022156789) described an optimized, scalable synthesis that improves yield and reduces the use of hazardous reagents. The method involves a one-pot cyclization strategy followed by selective thiolation, which has been successfully implemented at the kilogram scale. This advancement is particularly significant for industrial applications, as it addresses previous challenges related to cost and environmental impact.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have identified issues with oral bioavailability, prompting research into prodrug formulations and nanoparticle-based delivery systems. A recent collaboration between academic and industrial researchers has yielded a liposomal formulation that shows improved tissue distribution in animal models, as reported in the European Journal of Pharmaceutics and Biopharmaceutics (2023).

In conclusion, 3-(2,2-dimethoxyethyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine-7-thiol represents a versatile scaffold with multiple therapeutic applications. Ongoing research continues to uncover its potential in addressing unmet medical needs, particularly in oncology and infectious diseases. Future directions may include the exploration of its immunomodulatory properties and combination therapies with existing drugs. The compound's unique chemical features and demonstrated biological activities make it a compelling subject for further investigation in the chemical biology and pharmaceutical sciences.